Cas no 948290-04-8 (Diethyl 6-methylquinoline-2,3-dicarboxylate)

948290-04-8 structure
Product name:Diethyl 6-methylquinoline-2,3-dicarboxylate
Diethyl 6-methylquinoline-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 6-methylquinoline-2,3-dicarboxylate
- 6-Methylquinoline-2,3-dicarboxylic acid diethyl ester
- AGN-PC-01A9PI
- AB52358
- MFCD09787839
- DTXSID70589150
- DB-080047
- 948290-04-8
- DTXCID30539914
-
- Inchi: InChI=1S/C16H17NO4/c1-4-20-15(18)12-9-11-8-10(3)6-7-13(11)17-14(12)16(19)21-5-2/h6-9H,4-5H2,1-3H3
- InChI Key: FMXXGQSZIJSYQR-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N=C2C=CC(=CC2=C1)C)C(=O)OCC
Computed Properties
- Exact Mass: 287.11600
- Monoisotopic Mass: 287.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 65.49000
- LogP: 2.89660
Diethyl 6-methylquinoline-2,3-dicarboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-291405-500 mg |
6-Methylquinoline-2,3-dicarboxylic acid diethyl ester, |
948290-04-8 | 500MG |
¥1,279.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-291405A-1 g |
6-Methylquinoline-2,3-dicarboxylic acid diethyl ester, |
948290-04-8 | 1g |
¥2,181.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-291405A-1g |
6-Methylquinoline-2,3-dicarboxylic acid diethyl ester, |
948290-04-8 | 1g |
¥2181.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-291405-500mg |
6-Methylquinoline-2,3-dicarboxylic acid diethyl ester, |
948290-04-8 | 500mg |
¥1279.00 | 2023-09-05 |
Diethyl 6-methylquinoline-2,3-dicarboxylate Related Literature
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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